N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2,2-dimethylpropanamide

• Molecular Formula: C18H15ClF2N2O2
• Molecular Weight: 364.8 g/mol
• IUPAC Name: N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C18H15ClF2N2O2/c1-18(2,3)17(24)22-9-4-5-15-14(6-9)23-16(25-15)10-7-12(20)13(21)8-11(10)19/h4-8H,1-3H3,(H,22,24)
• InChI Key: HXXAWTMNBFCDFP-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC2=C(C=C1)OC(=N2)C3=CC(=C(C=C3Cl)F)F

Description

N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2,2-dimethylpropanamide, commonly known as CDDO-Im, is a synthetic triterpenoid compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of CDDO-Im is complex and involves multiple pathways. It has been shown to activate the Nrf2-ARE pathway, which regulates the expression of antioxidant and detoxification genes. CDDO-Im has also been shown to inhibit NF-κB, a transcription factor that plays a role in inflammation and cancer. Additionally, CDDO-Im has been shown to induce apoptosis in cancer cells and inhibit angiogenesis.
Biochemical and Physiological Effects
CDDO-Im has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. CDDO-Im has also been shown to reduce oxidative stress by increasing the expression of antioxidant genes. Additionally, CDDO-Im has been shown to induce apoptosis in cancer cells and inhibit angiogenesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using CDDO-Im in lab experiments is its high purity. This ensures that the results obtained are accurate and reproducible. Additionally, CDDO-Im has been shown to exhibit low toxicity, making it a safe compound to use in lab experiments. However, one of the limitations of using CDDO-Im is its high cost, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of CDDO-Im in scientific research. One potential application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. CDDO-Im has been shown to exhibit neuroprotective properties and may be a promising therapeutic agent for these diseases. Additionally, CDDO-Im may have potential applications in the treatment of autoimmune diseases such as multiple sclerosis and rheumatoid arthritis. Further research is needed to fully understand the potential therapeutic applications of CDDO-Im.
Conclusion
In conclusion, CDDO-Im is a synthetic triterpenoid compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It exhibits anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective properties and has been investigated for its ability to modulate the immune system and reduce oxidative stress. While there are limitations to its use in lab experiments, CDDO-Im has potential applications in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of CDDO-Im involves the reaction of 2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazole with 2,2-dimethylpropan-1-amine in the presence of a suitable acid catalyst. This method yields a pure form of CDDO-Im that can be used for various applications.

Scientific Research Applications

CDDO-Im has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, anti-diabetic, and neuroprotective properties. CDDO-Im has also been investigated for its ability to modulate the immune system and reduce oxidative stress.